Cas no 2229015-06-7 (4-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid)

• Product Name: 4-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• CAS No: 2229015-06-7
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 5924064
• PubChem ID: 165700039
• Update Time: 2025-06-08

4-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid
• 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid
• 2229015-06-7
• EN300-1760957

• Inchi： 1S/C11H12N2O2/c14-10(15)5-1-3-8-7-13-11-9(8)4-2-6-12-11/h2,4,6-7H,1,3,5H2,(H,12,13)(H,14,15)
• InChI Key： SDNKQPDFZPDDLZ-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CNC2C1=CC=CN=2)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 66Ų

Additional information on 4-{1H-pyrrolo2,3-bpyridin-3-yl}butanoic acid

Introduction to 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS No. 2229015-06-7)

4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229015-06-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fused heterocyclic system composed of a pyrrole ring and a pyridine ring, combined with a butanoic acid side chain, presents a unique structural framework that is conducive to various biological interactions. The presence of the 1H-pyrrolo[2,3-b]pyridine core is particularly noteworthy, as it is a privileged scaffold frequently encountered in drug discovery efforts due to its ability to engage with biological targets in multiple ways.

The compound’s structure imparts several advantageous properties that make it a promising candidate for further exploration in drug development. The pyrrole moiety is known for its ability to participate in hydrogen bonding and hydrophobic interactions, which are critical for binding affinity and specificity. Meanwhile, the pyridine ring can serve as a pharmacophoric element that interacts with aromatic or basic residues in protein targets. The introduction of the butanoic acid moiety at the 3-position not only provides a hydrophobic anchor but also introduces a carboxylic acid functionality that can engage in further chemical modifications or biological interactions.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how such molecules interact with biological systems. Studies have indicated that the 1H-pyrrolo[2,3-b]pyridine scaffold can mimic key structural features found in natural products and bioactive peptides, making it an attractive candidate for designing novel therapeutic agents. For instance, virtual screening campaigns have identified derivatives of this scaffold as potential inhibitors of kinases and other enzymes implicated in diseases such as cancer and inflammation.

In parallel, experimental investigations have begun to elucidate the pharmacological profile of 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid. Preliminary in vitro assays have suggested that this compound exhibits modest activity against certain enzymatic targets, although further optimization would be required to enhance its potency and selectivity. The carboxylic acid group at the terminal position offers a handle for derivatization, allowing chemists to explore modifications that could improve solubility, bioavailability, or metabolic stability.

The growing interest in heterocyclic compounds like 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid is also driven by their role in modulating signaling pathways relevant to neurological disorders. The unique electronic properties of the pyrrole and pyridine rings can influence neurotransmitter receptor activity, making these molecules candidates for therapies targeting conditions such as Alzheimer’s disease or Parkinson’s disease. Moreover, the structural diversity inherent in these scaffolds allows for the creation of libraries of compounds that can be screened for multitarget engagement—a strategy increasingly favored in modern drug discovery.

From a synthetic chemistry perspective, the preparation of 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid presents an intriguing challenge due to the complexity of the fused heterocyclic system. Traditional approaches often involve multi-step sequences involving cyclization reactions and functional group transformations. However, recent methodological innovations have enabled more streamlined synthetic routes, leveraging transition-metal-catalyzed reactions and palladium-mediated cross-coupling techniques to construct the desired core structure efficiently.

The compound’s potential extends beyond its applications in drug development; it also serves as a valuable intermediate for synthesizing more complex molecules with tailored biological activities. Researchers have utilized derivatives of this scaffold to create probes for studying protein-protein interactions and to develop tools for chemical biology investigations. Such applications underscore the versatility of 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid as both a starting material and an endogenous-like molecule capable of interacting with biological systems.

As our understanding of molecular recognition continues to evolve, so too does our appreciation for compounds like 4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid. The integration of high-throughput screening technologies with advanced computational methods has accelerated the discovery process, enabling rapid assessment of large compound libraries. This synergy between experimental and computational approaches has been instrumental in identifying novel derivatives with enhanced pharmacological profiles.

In conclusion,4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid (CAS No. 2229015-06-7) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups positions it as a valuable building block for drug discovery efforts aimed at treating diverse diseases. As ongoing studies continue to uncover new applications and synthetic strategies for this compound,4-{1H-pyrrolo[2,3-b]pyridin-3-yl}butanoic acid is poised to remain at the forefront of medicinal chemistry innovation.